Inorganic–organic hybrid compounds based on novel lanthanide-antimony oxohalide nanoclusters†

Dalton Transactions Pub Date: 2012-04-19 DOI: 10.1039/C2DT30563A

Abstract

Presented here is the assembly of two inorganic–organic hybrid compounds by the combination of novel praseodymium-antimony oxochloride clusters and dicarboxylic ligands co-directed by 2-MepyH and Fe(1,10-phen)3 (or Fe(2,2′-bpy)3), which feature a two-fold interpenetrating three-dimensionally anionic network and a one-dimensionally helical anionic chain, respectively.

Graphical abstract: Inorganic–organic hybrid compounds based on novel lanthanide-antimony oxohalide nanoclusters
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